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Compound of Interest

Compound Name: 2,3,4,6-Tetranitroaniline

Cat. No.: B15378039

A comprehensive benchmark of 2,3,4,6-tetranitroaniline (TNA) against established military
explosives—TNT, RDX, HMX, and Tetryl—reveals its standing as a powerful energetic material.
This guide provides a detailed comparison of their key performance characteristics, supported
by standardized experimental data, offering valuable insights for researchers and scientists in
the field of energetic materials.

This report outlines the critical performance parameters of TNA and contrasts them with some
of the most utilized military-grade explosives. The data presented is collated from various
technical reports and scientific publications, with a focus on detonation velocity, detonation
pressure, and impact sensitivity. Detailed experimental protocols for these key metrics are also
provided to ensure a thorough understanding of the testing methodologies.

Performance Characteristics: A Comparative
Overview

The following table summarizes the key performance indicators for 2,3,4,6-tetranitroaniline
(TNA) and the selected military-grade explosives. These values are essential for assessing the
energetic output and handling safety of these materials.
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Experimental Protocols

The determination of the performance characteristics of high explosives is conducted under
strict, standardized procedures to ensure safety and data comparability. The following sections
detail the methodologies for the key experiments cited in this guide.

Detonation Velocity Measurement

The velocity at which a detonation wave propagates through an explosive is a critical measure
of its performance. The D'Autriche method is a commonly employed technique for this
measurement.
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Figure 1. Workflow for Detonation Velocity Measurement (D'Autriche Method).

In this method, a detonating cord of a known velocity is placed in contact with the explosive
charge at two distinct points. The detonation of the main charge initiates the cord at these
points, and the two resulting detonation waves in the cord travel towards each other, eventually
colliding. The point of collision is marked on a witness plate, and by measuring the distances,
the detonation velocity of the explosive sample can be calculated.

Detonation Pressure Measurement (Plate Dent Test)
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The Plate Dent Test is a widely used method to determine the detonation pressure of an
explosive, which is a measure of its brisance or shattering effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comparative Analysis of 2,3,4,6-Tetranitroaniline and
Standard Military-Grade Explosives]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15378039#benchmark-testing-of-2-3-4-6-
tetranitroaniline-against-military-grade-explosives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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